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Compound of Interest

Compound Name: Iminodiacetic acid hydrochloride

Cat. No.: B8638863 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility profile of iminodiacetic

acid and its hydrochloride salt. Due to a scarcity of publicly available quantitative solubility data

for iminodiacetic acid hydrochloride, this document focuses on the solubility of the parent

compound, iminodiacetic acid, and provides detailed experimental protocols for determining the

solubility of hydrochloride salts, which can be applied to iminodiacetic acid hydrochloride.

Quantitative Solubility Data
Quantitative solubility data for iminodiacetic acid in various solvents is summarized below. It is

important to note that the hydrochloride salt is expected to exhibit higher aqueous solubility due

to its ionic nature. However, specific data for the hydrochloride form is not readily available in

the reviewed literature.

Table 1: Solubility of Iminodiacetic Acid
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Solvent Solubility Temperature (°C)

Water 2.43 g/100 mL 5

Water 42 g/L 20

Acetone Practically Insoluble Not Specified

Methanol Practically Insoluble Not Specified

Ether Practically Insoluble Not Specified

Benzene Practically Insoluble Not Specified

Carbon Tetrachloride Practically Insoluble Not Specified

Heptane Practically Insoluble Not Specified

DMSO
< 1 mg/mL (insoluble or slightly

soluble)
Not Specified

Table 2: Physical and Chemical Properties of Iminodiacetic Acid and its Hydrochloride Salt

Property Iminodiacetic Acid
Iminodiacetic Acid
Hydrochloride

Molecular Formula C4H7NO4 C4H7NO4.HCl

Molecular Weight 133.10 g/mol 169.56 g/mol

Appearance White crystalline solid Crystals

Melting Point 247.5 °C (decomposes) 238-239 °C (decomposes)[1]

pKa1 2.98 Not Specified

pKa2 9.89 Not Specified

Experimental Protocols
The following are detailed methodologies for determining the solubility of a compound, which

are applicable to iminodiacetic acid hydrochloride.
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Shake-Flask Method for Thermodynamic Solubility
The shake-flask method is a widely recognized and reliable technique for determining the

thermodynamic (equilibrium) solubility of a compound.[2]

Protocol:

Preparation of Saturated Solution: An excess amount of the solid compound (iminodiacetic
acid hydrochloride) is added to a known volume of the desired solvent (e.g., water, buffers

of different pH) in a sealed flask or vial. The presence of undissolved solid is crucial to

ensure that the solution reaches saturation.

Equilibration: The flasks are agitated (e.g., using an orbital shaker) at a constant temperature

for a sufficient period to allow the system to reach equilibrium. This typically takes 24 to 48

hours.[3] The pH of the suspension should be measured at the beginning and end of the

experiment.[2]

Phase Separation: After equilibration, the undissolved solid is separated from the saturated

solution. This can be achieved by allowing the solid to settle, followed by careful withdrawal

of the supernatant, or by centrifugation or filtration.

Analysis: The concentration of the dissolved compound in the clear supernatant is

determined using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection or mass spectrometry (LC-MS).

Calculation: The solubility is calculated from the measured concentration of the saturated

solution.

Potentiometric Titration for pH-Dependent Solubility
For ionizable compounds like iminodiacetic acid hydrochloride, potentiometric titration is a

powerful method to determine solubility as a function of pH.[4][5]

Protocol:

Sample Preparation: A known amount of the compound is suspended in water or a suitable

buffer.
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Titration: The suspension is titrated with a strong acid (e.g., HCl) or a strong base (e.g.,

NaOH).

pH Measurement: The pH of the suspension is monitored throughout the titration using a

calibrated pH electrode.

Data Analysis: The solubility at different pH values is calculated from the titration curve. The

point at which the compound starts to precipitate or dissolve can be identified by changes in

the shape of the titration curve. This method allows for the determination of the intrinsic

solubility and the pKa values of the compound.[4][5]

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the general workflow for determining the solubility of a

compound using the shake-flask method.
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Caption: Workflow for the Shake-Flask Solubility Determination Method.
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Logical Relationship of Factors Affecting Solubility
The solubility of an ionizable compound like iminodiacetic acid hydrochloride is influenced

by several factors. The diagram below illustrates these relationships.
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Caption: Factors Influencing the Solubility of Iminodiacetic Acid Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8638863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

